Cas no 4015-98-9 (p-isobutyl benzaldehyde)

p-isobutyl benzaldehyde structure
p-isobutyl benzaldehyde structure
Product Name:p-isobutyl benzaldehyde
CAS No:4015-98-9
MF:C11H14O
MW:162.228263378143
CID:925380
PubChem ID:577537
Update Time:2025-04-19

p-isobutyl benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • p-isobutyl benzaldehyde
    • 4-(2-Methylpropyl)benzaldehyde
    • 4-Isobutylbenzaldehyde
    • CS-0134075
    • I0436
    • 4-iso-butyl benzaldehyde
    • D84252
    • Isobutylbenzaldehyde; 95%
    • 4-IsobutYl-Benzaldehyde
    • SY011595
    • AC-15536
    • A824934
    • p-Isobutylbenzaldehyde
    • AKOS009159053
    • 4-Isobutylbenzaldehyde #
    • SCHEMBL44697
    • 4015-98-9
    • 4-i-butylbenzaldehyde
    • 40150-98-9
    • DTXSID6074960
    • Z385369920
    • MFCD00075760
    • EN300-63957
    • 4-Isobutylbenzaldehyde, AldrichCPR
    • Benzaldehyde, 4-(2-methylpropyl)-
    • NS00030730
    • BS-16709
    • 4-isobutyl benzaldehyde
    • Inchi: 1S/C11H14O/c1-9(2)7-10-3-5-11(8-12)6-4-10/h3-6,8-9H,7H2,1-2H3
    • InChI Key: LXPWGAZYJHUWPM-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 162.10400
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.69760

p-isobutyl benzaldehyde Related Literature

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